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Dibromsalan cross-contamination prevention

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dibromsalan

CAS No.: 87-12-7

Cat. No.: S563032

Chemical Profile: Dibromsalan

The following table summarizes the key identifiers and structural data for Dibromsalan, which is crucial for

material verification and tracking in the lab [1] [2] [3].

Property Description

IUPAC Name 5-Bromo-N-(4-bromophenyl)-2-hydroxybenzamide [1] [3]
CAS Registry Number 87-12-7 [2] [3]

Molecular Formula C13HeBr2NOz2 [1] [2]

Average Mass 371.028 g/mol [2] [3]

INN/USAN Dibromsalan [3]

Regulatory Status Prohibited in cosmetics by the U.S. FDA [4].

Primary Hazards and Regulatory Background

Understanding why Dibromsalan is controlled is the first step in risk assessment.

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s563032?utm_src=pdf-body
https://www.smolecule.com/products/s563032?utm_src=pdf-interest
https://www.smolecule.com/products/s563032?utm_src=pdf-body
https://www.smolecule.com/products/s563032?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dibromsalan
https://go.drugbank.com/drugs/DB20977
https://www.chemspider.com/Chemical-Structure.14152.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dibromsalan
https://www.chemspider.com/Chemical-Structure.14152.html
https://go.drugbank.com/drugs/DB20977
https://www.chemspider.com/Chemical-Structure.14152.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dibromsalan
https://go.drugbank.com/drugs/DB20977
https://go.drugbank.com/drugs/DB20977
https://www.chemspider.com/Chemical-Structure.14152.html
https://www.chemspider.com/Chemical-Structure.14152.html
https://www.ecfr.gov/current/title-21/chapter-I/subchapter-G/part-700
https://www.smolecule.com/products/s563032?utm_src=pdf-body
https://www.smolecule.com/products/s563032?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

¢ Photosensitization: Dibromsalan can cause photosensitivity in humans upon topical application.
This reaction may persist for long periods and can be severe, even after contact with the substance
has ceased [4].

¢ Cross-Sensitization: Evidence indicates that Dibromsalan may cause cross-sensitization with other
commonly used chemicals, such as certain halogenated salicylanilides and hexachlorophene [4].

¢ Regulatory Status: Due to these risks, the U.S. Food and Drug Administration (FDA) considers any
cosmetic containing Dibromsalan to be adulterated and subject to regulatory action. It is listed as
a substance that is prohibited from use in cosmetic products [4].

Analytical Method for Detection

While specific in-process control methods for contamination are not detailed, one published analytical
technique can be adapted for detecting and quantifying Dibromsalan. The following table outlines a method

for analyzing cosmetic samples [5].

Method Aspect Specification

Analytical Technique Electrophoresis combined with Sweeping-Micellar Electrokinetic
Chromatography (sweeping-MEKC) [5]

Reported Sample Types Loose powder, body lotion [5]

Sample Preparation Ultrasonication for 20 minutes, followed by centrifugation for 10 minutes at
6000 rpm [5]

Linearity Range 0.20 - 4.00 pg/mL [5]
Limit of Detection 0.024 pg/mL [5]
(LOD)

Limit of Quantification 0.080 pg/mL [5]
(LOQ)

Reported Recovery 79.7% - 121.3% (depending on matrix) [5]

The experimental workflow for this method can be visualized as follows:
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Frequently Asked Questions (FAQs)

Q: What is the primary health concern associated with Dibromsana exposure? A: The primary concern
is photosensitization, leading to severe skin reactions upon exposure to sunlight, which can persist long-

term. It can also cross-sensitize with other halogenated chemicals [4].

Q: Are there other chemicals I should be cautious of due to cross-sensitization? A: Yes, Dibromsalan is
known to potentially cause cross-sensitization with other halogenated salicylanilides (like Tribromsalan)
and hexachlorophene [4]. Care should be taken to prevent co-handling or equipment sharing with these

compounds.

Q: I need to detect trace amounts of Dibromsalan. What is a sensitive method? A: The sweeping-

MEKC technique has been successfully applied with a low Limit of Detection (LOD) of 0.024 pg/mL,
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making it a highly sensitive option for trace analysis [5].

Key Considerations for Prevention

Given the lack of specific decontamination protocols in the search results, the following general practices are

recommended based on the compound's hazards:

e Strict Segregation: Store and handle Dibromsalan away from other halogenated salicylanilides and
hexachlorophene to prevent cross-contamination and potential cross-sensitization reactions [4].

e Personal Protective Equipment (PPE): Use appropriate gloves, lab coats, and safety glasses.
Given the photosensitization risk, ensure skin coverage.

e Waste Handling: Clearly label all waste streams containing Dibromsalan and dispose of them as
hazardous chemical waste.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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